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For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the solubilization and preparation of stock

solutions of GSK2837808A, a potent and selective inhibitor of lactate dehydrogenase A

(LDHA).[1] Adherence to these guidelines is crucial for ensuring the stability, activity, and

reproducibility of experimental results involving this compound. The information presented

herein is compiled from various supplier datasheets and scientific literature to aid researchers

in their study of metabolic pathways, particularly aerobic glycolysis in cancer cells.

Introduction to GSK2837808A
GSK2837808A is a small molecule inhibitor that selectively targets lactate dehydrogenase A

(LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB). The IC50 values for human

LDHA and LDHB are approximately 2.6 nM and 43 nM, respectively.[1] By inhibiting LDHA,

GSK2837808A disrupts the conversion of pyruvate to lactate, a critical step in aerobic

glycolysis, also known as the Warburg effect, which is a hallmark of many cancer cells.[2] This

inhibition leads to a reduction in lactate production and can induce apoptosis in cancer cell

lines that are highly dependent on this metabolic pathway. Given its mechanism,

GSK2837808A is a valuable tool for research in cancer metabolism and drug development.
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Caption: Inhibition of LDHA by GSK2837808A blocks lactate production.

Solubility of GSK2837808A
The solubility of GSK2837808A is a critical factor in the preparation of stock solutions for in

vitro and in vivo studies. It is important to use high-purity, anhydrous solvents to achieve the

maximum possible concentration and to avoid precipitation. The use of freshly opened solvents

is highly recommended, as hygroscopic solvents like DMSO can absorb moisture, which will

negatively impact solubility.[1]
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 100 mg/mL 153.93 mM

Ultrasonic assistance

may be required.[1]

Use of newly opened,

anhydrous DMSO is

critical as it is

hygroscopic.[1]

DMF 30 mg/mL[3] 46.18 mM

Ethanol Slightly soluble[3] -

Not recommended for

high-concentration

stock solutions.

Water Insoluble -
Not suitable as a

primary solvent.

DMSO:PBS (pH 7.2)

(1:2)
0.33 mg/mL[3] 0.51 mM

For preparing working

solutions from a

DMSO stock.

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

4 mg/mL[4] 6.16 mM

A suitable vehicle for

in vivo experiments.

Sonication is

recommended.[4]

Molecular Weight of GSK2837808A: 649.62 g/mol [3]

Experimental Protocols: Stock Solution Preparation
Materials

GSK2837808A (crystalline solid)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials
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Calibrated precision balance

Vortex mixer

Ultrasonic bath (optional, but recommended)

Sterile pipette tips

Protocol for High-Concentration Stock Solution (100 mM
in DMSO)
This protocol describes the preparation of a 100 mM stock solution in DMSO, which is suitable

for long-term storage and subsequent dilution to working concentrations.

Preparation: Before starting, allow the vial of GSK2837808A and the bottle of anhydrous

DMSO to equilibrate to room temperature. This prevents condensation of moisture, which

can affect solubility.

Weighing: Accurately weigh the desired amount of GSK2837808A solid in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM solution, you would need

64.96 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

GSK2837808A. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate

dissolution.

Sonication (Optional): If the compound does not fully dissolve with vortexing, place the tube

in an ultrasonic bath for 5-10 minutes. This can help to break up any small aggregates and

ensure complete solubilization.[4]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber-
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colored tubes. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

[1]

Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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